Cas no 898508-16-2 (2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide)

• Product Name: 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide
• CAS No: 898508-16-2
• MF: C₂₂H₂₈N₂O₄
• MW: 384.4687
• CID: 5460066
• Update Time: 2025-05-24

2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]acetamide
• Acetamide, 2-(4-methoxyphenoxy)-N-[2-(4-methylphenyl)-2-(4-morpholinyl)ethyl]-
• 2-(4-methoxyphenoxy)-N-(2-morpholino-2-(p-tolyl)ethyl)acetamide
• STL203959
• VU0504361-1
• 2-(4-methoxyphenoxy)-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]acetamide
• 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide

• InChI Key： DUKLBPDWVYKVSG-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])C([H])([H])N([H])C(C([H])([H])OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 454
• XLogP3: 2.8
• Topological Polar Surface Area: 60

Additional information on 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide

Recent Advances in the Study of 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide (CAS: 898508-16-2)

The compound 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide (CAS: 898508-16-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide exhibits a high affinity for certain receptor proteins, which may underlie its pharmacological effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to characterize these interactions at the atomic level, providing valuable insights into the compound's binding modes and potential for optimization.

In addition to its target engagement profile, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable characteristics, including good oral bioavailability and a reasonable half-life, which are critical for its development as a therapeutic agent. Furthermore, in vivo efficacy studies in animal models have demonstrated promising results, particularly in the context of neurological and inflammatory disorders, suggesting potential applications in these therapeutic areas.

The synthesis and optimization of 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological profile. These advancements are expected to facilitate further preclinical and clinical development of the compound.

Despite these promising findings, challenges remain in the development of 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its pharmacokinetic properties must be addressed. Ongoing research is aimed at overcoming these hurdles, with the ultimate goal of advancing the compound into clinical trials.

In conclusion, 2-(4-methoxyphenoxy)-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylacetamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties, combined with recent advancements in its study, position it as a compound with significant therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in medicine.